3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride
Overview
Description
Scientific Research Applications
3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride has been used in a variety of scientific research applications. It has been studied for its potential as a drug discovery tool, as it is structurally similar to other compounds in its class. In addition, this compound has been studied for its potential medicinal chemistry applications, as it may be able to interact with certain proteins in the body. Furthermore, this compound has been studied for its potential biochemical applications, as it has been shown to interact with certain enzymes in the body.
Mechanism of Action
The mechanism of action of 3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride is not well understood. However, it is believed that this compound interacts with certain enzymes in the body, which may lead to changes in the activity of those enzymes. In addition, this compound may interact with certain proteins in the body, which could lead to changes in the structure and function of those proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to interact with certain enzymes in the body, which could lead to changes in the activity of those enzymes. In addition, this compound may interact with certain proteins in the body, which could lead to changes in the structure and function of those proteins.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride in lab experiments include its high yield of product and its relatively low cost. In addition, this compound is relatively stable, which makes it easier to store and use in experiments. However, there are some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not yet fully understood, which could lead to unpredictable results in experiments. In addition, this compound is not soluble in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for research on 3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride include further investigation into its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be conducted on the potential applications of this compound in drug discovery and medicinal chemistry. Finally, further research could be conducted on the advantages and limitations of using this compound in lab experiments.
Synthesis Methods
The synthesis of 3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride involves the reaction of 2,6-difluorophenol with 1-chloro-3-azetidinecarboxylic acid in the presence of a base. This reaction produces the desired product in high yields and can be carried out in a variety of solvents. The reaction is generally carried out at room temperature, and the reaction time can be adjusted depending on the desired product yield.
properties
IUPAC Name |
3-(2,6-difluorophenoxy)azetidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO.ClH/c10-7-2-1-3-8(11)9(7)13-6-4-12-5-6;/h1-3,6,12H,4-5H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWJAEZJEHAUARH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=C(C=CC=C2F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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